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molecular formula C8H10BrN B8434866 2-Aminophenethyl bromide

2-Aminophenethyl bromide

Cat. No. B8434866
M. Wt: 200.08 g/mol
InChI Key: KGWAGLYFWDNHFH-UHFFFAOYSA-N
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Patent
US04280958

Procedure details

Stannous chloride and conc. hydrochloric acid are added to 2-nitrophenethyl bromide to obtain 2-aminophenethyl bromide and a cyclization of 2-aminophenethyl bromide is carried out to obtain the indolines (J. of the American Chemical Society Vol. 63, page 1563 (1941)).
[Compound]
Name
Stannous chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
Cl.[N+:2]([C:5]1[CH:13]=[CH:12][CH:11]=[CH:10][C:6]=1[CH2:7][CH2:8][Br:9])([O-])=O>>[NH2:2][C:5]1[CH:13]=[CH:12][CH:11]=[CH:10][C:6]=1[CH2:7][CH2:8][Br:9]

Inputs

Step One
Name
Stannous chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)([O-])C1=C(CCBr)C=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
NC1=C(CCBr)C=CC=C1

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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